13(S)-HODE-biotin
13(S)-HODE-biotin
13(S)-HODE is the lipoxygenase metabolite of linoleic acid. 13(S)-HODE modulates the platelet-activating factor, leukotriene B4, and formyl-Met-Leu-Phe-induced calcium influx in human polymorphonuclear leukocytes. The mechanism by which 13(S)-HODE elicits its inhibitory effect is still unclear. The use of biotinylated 15(S)-HETE as a probe for detecting binding proteins and/or receptors that specifically bind 15(S)-HETE provides a basis for similar use of 13(S)-HODE-biotin.
Brand Name:
Vulcanchem
CAS No.:
1176496-97-1
VCID:
VC0163640
InChI:
InChI=1S/C28H48N4O4S/c1-2-3-11-16-22(33)17-12-9-7-5-4-6-8-10-13-19-25(34)31-32-26(35)20-15-14-18-24-27-23(21-37-24)29-28(36)30-27/h7,9,12,17,22-24,27,33H,2-6,8,10-11,13-16,18-21H2,1H3,(H,31,34)(H,32,35)(H2,29,30,36)/b9-7+,17-12+/t22-,23-,24+,27-/m0/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)NNC(=O)CCCCC1C2C(CS1)NC(=O)N2)O
Molecular Formula:
C28H48N4O4S
Molecular Weight:
536.776
13(S)-HODE-biotin
CAS No.: 1176496-97-1
Reference Standards
VCID: VC0163640
Molecular Formula: C28H48N4O4S
Molecular Weight: 536.776
| CAS No. | 1176496-97-1 |
|---|---|
| Product Name | 13(S)-HODE-biotin |
| Molecular Formula | C28H48N4O4S |
| Molecular Weight | 536.776 |
| IUPAC Name | (9E,11E,13S)-N'-[5-[(3aS,4R,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoyl]-13-hydroxyoctadeca-9,11-dienehydrazide |
| Standard InChI | InChI=1S/C28H48N4O4S/c1-2-3-11-16-22(33)17-12-9-7-5-4-6-8-10-13-19-25(34)31-32-26(35)20-15-14-18-24-27-23(21-37-24)29-28(36)30-27/h7,9,12,17,22-24,27,33H,2-6,8,10-11,13-16,18-21H2,1H3,(H,31,34)(H,32,35)(H2,29,30,36)/b9-7+,17-12+/t22-,23-,24+,27-/m0/s1 |
| Standard InChIKey | VGSREJALHGALEV-VYRDBPJXSA-N |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)NNC(=O)CCCCC1C2C(CS1)NC(=O)N2)O |
| Description | 13(S)-HODE is the lipoxygenase metabolite of linoleic acid. 13(S)-HODE modulates the platelet-activating factor, leukotriene B4, and formyl-Met-Leu-Phe-induced calcium influx in human polymorphonuclear leukocytes. The mechanism by which 13(S)-HODE elicits its inhibitory effect is still unclear. The use of biotinylated 15(S)-HETE as a probe for detecting binding proteins and/or receptors that specifically bind 15(S)-HETE provides a basis for similar use of 13(S)-HODE-biotin. |
| Synonyms | 13S-hydroxy-9Z,11E-octadecadiene-(2-biotinyl)hydrazide |
| Reference | 1.van de Velde, M.J.,Engels, F.,Henricks, P.A.J., et al. 13-HODE inhibits the intracellular calcium increase of activated human polymorphonuclear cells. Journal of Leukocyte Biology 56, 200-202 (1994). |
| PubChem Compound | 35025246 |
| Last Modified | Nov 11 2021 |
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